Cas no 2235358-74-2 (Deltasonamide 2 (TFA))

• Product Name: Deltasonamide 2 (TFA)
• CAS No: 2235358-74-2
• MF: C₃₂H₄₀ClF₃N₆O₆S₂
• MW: 761.274814605713
• CID: 4739879
• PubChem ID: 138454775
• Update Time: 2025-09-24

Deltasonamide 2 (TFA) Chemical and Physical Properties

Names and Identifiers

• Deltasonamide 2 (TFA)
• 4-N-(4-aminocyclohexyl)-1-N-[(4-chlorophenyl)methyl]-1-N-cyclopentyl-4-N-[[2-(methylamino)pyrimidin-4-yl]methyl]benzene-1,4-disulfonamide;2,2,2-trifluoroacetic acid
• DA-72654
• 2235358-74-2
• DELTASONAMIDE 2 TFA
• CS-0096971
• HY-122641B
• MS-31358
• AKOS040732951
• G16780

• Inchi： 1S/C30H39ClN6O4S2.C2HF3O2/c1-33-30-34-19-18-25(35-30)21-37(27-12-10-24(32)11-13-27)43(40,41)29-16-14-28(15-17-29)42(38,39)36(26-4-2-3-5-26)20-22-6-8-23(31)9-7-22;3-2(4,5)1(6)7/h6-9,14-19,24,26-27H,2-5,10-13,20-21,32H2,1H3,(H,33,34,35);(H,6,7)
• InChI Key： CPZRTOXQVYGULV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN(C1CCCC1)S(C1C=CC(=CC=1)S(N(CC1C=CN=C(NC)N=1)C1CCC(CC1)N)(=O)=O)(=O)=O.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 760.2091375g/mol
• Monoisotopic Mass: 760.2091375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 50
• Rotatable Bond Count: 11
• Complexity: 1160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 193

Additional information on Deltasonamide 2 (TFA)

Deltasonamide 2 (TFA) and Its Significance in Modern Chemical Research: A Comprehensive Overview

Deltasonamide 2 (TFA), a compound with the CAS number 2235358-74-2, has emerged as a pivotal molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered significant attention due to its potential applications in drug development and therapeutic interventions. The trifluoroacetic acid (TFA) derivative plays a crucial role in modulating biological pathways, making it an indispensable tool for researchers exploring novel pharmacological targets.

The structural integrity of Deltasonamide 2 (TFA) is a testament to the advancements in synthetic chemistry, which have enabled the precise modification of molecular frameworks to achieve desired biological activities. The presence of the trifluoroacetyl group not only enhances the compound's solubility and stability but also influences its interactions with biological targets. This has been particularly relevant in the development of small-molecule inhibitors that exhibit high selectivity and efficacy.

Recent studies have highlighted the multifaceted roles of Deltasonamide 2 (TFA) in chemical biology. Researchers have demonstrated its ability to interact with specific enzymes and receptors, thereby modulating critical signaling pathways involved in inflammation, immunity, and cell proliferation. These findings have opened new avenues for therapeutic intervention, particularly in the treatment of chronic inflammatory diseases and cancer. The compound's ability to selectively inhibit key enzymes has been a focal point of investigation, with promising results indicating its potential as a lead compound for drug discovery.

The synthesis of Deltasonamide 2 (TFA) represents a significant achievement in organic chemistry, showcasing the power of modern synthetic methodologies. The process involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as flow chemistry and catalytic processes have been employed to optimize the synthesis, making it more efficient and scalable. These advancements not only facilitate the production of Deltasonamide 2 (TFA) but also contribute to the broader field of synthetic chemistry by providing valuable insights into reaction mechanisms and molecular transformations.

In the context of drug development, Deltasonamide 2 (TFA) has been extensively studied for its potential therapeutic applications. Preclinical trials have shown that the compound exhibits significant anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, its ability to modulate immune responses has made it a candidate for treating autoimmune disorders. The compound's mechanism of action involves intricate interactions with cellular receptors and enzymes, which are being further elucidated through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The impact of Deltasonamide 2 (TFA) extends beyond academic research, with implications for industrial applications in pharmaceutical manufacturing. The development of efficient synthetic routes has enabled large-scale production, making it feasible for clinical trials and commercialization. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in translating laboratory findings into tangible therapeutic solutions. This synergy ensures that compounds like Deltasonamide 2 (TFA) can reach patients who suffer from debilitating diseases.

As our understanding of biological systems continues to evolve, so does the potential of compounds like Deltasonamide 2 (TFA). Emerging research suggests that this molecule may have applications beyond traditional therapeutic areas, including neurodegenerative diseases and infectious disorders. The versatility of its molecular framework allows for further derivatization, enabling researchers to tailor its properties for specific biological targets. This adaptability underscores the importance of Deltasonamide 2 (TFA) as a platform molecule for innovation in chemical biology.

The future prospects of Deltasonamide 2 (TFA) are promising, with ongoing research aimed at uncovering new aspects of its biological activity and optimizing its pharmacological profile. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel interactions and designing optimized derivatives. These technologies hold the potential to transform drug development by enabling more targeted and efficient interventions.

In conclusion, Deltasonamide 2 (TFA), with its CAS number 2235358-74-2, represents a cornerstone in modern chemical research. Its unique properties make it a valuable tool for investigating biological pathways and developing novel therapeutics. The compound's journey from laboratory discovery to potential clinical application exemplifies the collaborative efforts between chemists, biologists, and clinicians in advancing human health. As research continues to unfold, Deltasonamide 2 (TFA) is poised to play an increasingly significant role in addressing some of humanity's most pressing health challenges.